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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for conducting field trials to evaluate the
performance of Flucarbazone-sodium, a selective post-emergence herbicide. Flucarbazone-
sodium is utilized for the control of grass and broadleaf weeds in wheat crops, including durum
and spring wheat.[1][2] Its mode of action is the inhibition of the enzyme acetolactate synthase
(ALS), which is crucial for the biosynthesis of branched-chain amino acids in susceptible plants.

[2][3]

Data Presentation

The following tables summarize quantitative data from various field trials, demonstrating the
efficacy of Flucarbazone-sodium on key weed species and its impact on wheat yield.

Table 1: Efficacy of Flucarbazone-sodium on Wild Oat (Avena fatua)
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Application Rate (g Weed Growth

% Control of Wild

) Reference

a.i./ha) Stage Oat
GRso (Susceptible

8.18 2-3 leaf ) [4]
Population)

15 Not Specified >85% [5]

30 Not Specified >90% [5]
GRso (Resistant

47.91 2-3 leaf [4]

Population)

*GRso: The dose required to reduce plant growth by 50%.

Table 2: Efficacy of Flucarbazone-sodium on Various Weed Species in Spring Wheat

o Days After
. Application
Weed Species . % Control Treatment Reference
Rate (g a.i./ha)
(DAT)
Green Foxtail Data not -
o 15 N Not Specified [5]
(Setaria viridis) specified
Kochia (Kochia N 83% (in tank-
) Not Specified ) 34 [6]
scoparia) mix)
Wild Buckwheat ]
N 68% (in tank-
(Polygonum Not Specified x) 34 [6]
mix
convolvulus)
5 79% (in tank-
Tame Buckwheat  Not Specified 30 [7]

mix)

Table 3: Impact of Flucarbazone-sodium on Spring Wheat Yield
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Application Rate (g .
Treatment i Iha) Wheat Yield (bu/A) Reference
a.i./ha

Untreated Check 0 Data not specified [6]

_ Yields were similar
Flucarbazone-sodium N )
] Not Specified across effective [61[7]
(as part of a tank-mix) o
herbicide treatments

Experimental Protocols

Detailed methodologies for conducting field trials to assess the performance of Flucarbazone-
sodium are provided below. These protocols are designed to ensure robust and reliable data
collection.

Protocol 1: Evaluating the Efficacy of Flucarbazone-
sodium on Grass and Broadleaf Weeds

1. Objective: To determine the dose-dependent efficacy of post-emergence application of
Flucarbazone-sodium on key weed species in spring wheat.

2. Experimental Design:

o Trial Layout: Randomized Complete Block Design (RCBD) with a minimum of four

replications.[8]

e Plot Size: Minimum of 10 ft by 24 ft to allow for representative weed populations and

minimize edge effects.[9]
e Treatments:
o Untreated Control (weedy check).

o Flucarbazone-sodium at a range of application rates (e.g., 15, 30, and 60 g a.i./ha). It is
recommended to include a rate that is twice the proposed label rate for crop tolerance
assessment.[8]

o A commercial standard herbicide for comparison.
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. Site Selection and Preparation:

Select a field with a known history of uniform infestation of target weeds such as wild oat
(Avena fatua), green foxtail (Setaria viridis), kochia (Kochia scoparia), or wild buckwheat
(Polygonum convolvulus).

Ensure uniform soil type and fertility across the trial area.
Prepare the seedbed according to local agricultural practices for spring wheat.
. Crop and Weed Management:
Crop: Sow a certified spring wheat variety at a locally recommended seeding rate.

Weed Growth Stage: Apply treatments when the target grass weeds are at the 1-4 leaf stage
and broadleaf weeds are at the 2-6 leaf stage for optimal control.[10]

. Herbicide Application:

Equipment: Use a calibrated research plot sprayer with flat-fan nozzles to ensure uniform
coverage. A spray volume of 10 gallons per acre at 30 psi is recommended.[9]

Adjuvant: Include a non-ionic surfactant (NIS) at a concentration of 0.25% v/v unless the
product label specifies otherwise.[10]

Application Timing: Apply post-emergence when the wheat crop is at the 1-4 leaf, 2 tiller
stage.[10] Note the environmental conditions at the time of application, including air
temperature, relative humidity, and wind speed.[6]

. Data Collection:

Weed Control Efficacy: Visually assess the percentage of weed control for each species at 7,
14, 21, and 28 days after treatment (DAT) compared to the untreated control plots.

Weed Biomass: At 28 DAT, collect above-ground weed biomass from a designated quadrat
within each plot. Dry the biomass to a constant weight and record.
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Crop Injury: Visually assess crop injury (phytotoxicity) at 7, 14, and 21 DAT using a scale of
0% (no injury) to 100% (crop death).

\l

. Statistical Analysis:

Analyze the data using Analysis of Variance (ANOVA).

Use a suitable mean separation test (e.g., Tukey's HSD) to determine significant differences
between treatment means at a significance level of p < 0.05.

Protocol 2: Assessing Wheat Crop Tolerance to
Flucarbazone-sodium

1. Objective: To evaluate the tolerance of different spring wheat varieties to post-emergence
applications of Flucarbazone-sodium.

2. Experimental Design:

 Trial Layout: Split-plot design with wheat varieties as the main plots and herbicide treatments
as the sub-plots, with at least four replications.

e Plot Size: As per Protocol 1.
e Treatments:
o Untreated Control.
o Flucarbazone-sodium at the recommended label rate.

o Flucarbazone-sodium at twice the recommended label rate to assess the margin of crop
safety.[8]

3. Site Selection and Crop Management:

o Select a relatively weed-free site to minimize the confounding effects of weed competition on
crop growth.

e Sow a range of commercially relevant spring wheat varieties.
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. Herbicide Application:

Apply treatments at the recommended crop stage as specified on the product label (typically
1-4 leaf, 2 tillers).[10]

. Data Collection:

Crop Injury: Visually assess phytotoxicity symptoms such as stunting, chlorosis, and necrosis
at 7,14, and 21 DAT.

Plant Height: Measure the height of ten randomly selected wheat plants per plot at key

growth stages.

Crop Yield: Harvest the entire plot using a small-plot combine and determine the grain yield,

adjusted for moisture content.

Yield Components: If required, collect subsamples to determine yield components such as
thousand-kernel weight and the number of spikes per unit area.

. Statistical Analysis:
Analyze the data using ANOVA for a split-plot design.

Determine the significance of the main effects (variety and herbicide treatment) and their
interaction.

Mandatory Visualization
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Flucarbazone-Sodium Mode of Action: Inhibition of Branched-Chain Amino Acid Synthesis

Biosynthesis Pathway

Acetohydroxybutyrate
Acetolactate

Isoleucine

a-Ketobutyrate

Flucarbazone-sodium  oittteiettetaiad

Leucine Protein Synthesis & Plant Growth

Acetolactate Synthase (ALS)

Valine

Click to download full resolution via product page

Caption: Flucarbazone-sodium inhibits the ALS enzyme, blocking amino acid synthesis and
plant growth.
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Experimental Workflow for Flucarbazone-sodium Field Trials

Trial Planning & Site Selection

Experimental Design (RCBD/Split-plot)

:

Field Preparation & Sowing

Herbicide Application (Post-emergence)

Data Collection
(Weed Control, Crop Injury, Yield)

:

Statistical Analysis (ANOVA)

Reporting & Interpretation

Click to download full resolution via product page

Caption: A generalized workflow for conducting Flucarbazone-sodium herbicide field trials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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